Cas no 677304-83-5 (1,3-benzothiazole-7-carboxylic acid)

1,3-benzothiazole-7-carboxylic acid Properties

Names and Identifiers

• Benzo[d]thiazole-7-carboxylic acid
• 1,3-BENZOTHIAZOLE-7-CARBOXYLIC ACID
• 7-Benzothiazolecarboxylic acid
• 7-Benzothiazolecarboxylicacid(9CI)
• Benzothiazole-7-carboxylic acid
• ORSZGLLQNYSMNO-UHFFFAOYSA-N
• STL557331
• BBL103521
• RP24054
• FCH1157414
• 7-BENZO[D]THIAZOLECARBOXYLIC ACID
• OR305043
• AX8211665
• AB0026203
• ST2
• AU-004/43508393
• FS-3000
• AKOS015856646
• SCHEMBL260609
• J-519736
• FT-0722830
• Benzo[d]thiazole-7-carboxylicacid
• EN300-747030
• CS-0005609
• SB38264
• MFCD13195419
• 677304-83-5
• DTXSID90663229
• AC-27153
• AMY21106
• Z1255417294
• DA-17108
• +Expand

• MDL： MFCD13195419
• InChIKey： ORSZGLLQNYSMNO-UHFFFAOYSA-N
• Inchi： 1S/C8H5NO2S/c10-8(11)5-2-1-3-6-7(5)12-4-9-6/h1-4H,(H,10,11)
• SMILES： S1C([H])=NC2=C([H])C([H])=C([H])C(C(=O)O[H])=C12

Computed Properties

• Exact Mass: 179.00400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 179.00409958g/mol
• Heavy Atom Count: 12
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 78.4

Experimental Properties

• LogP: 1.99450
• PSA: 78.43000
• Refractive Index: 1.732
• Boiling Point: 387.7°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 188.3±20.4 °C
• Color/Form: No data avaiable
• Density: 1.508

1,3-benzothiazole-7-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

1,3-benzothiazole-7-carboxylic acid Customs Data

• HS CODE：2934200090
• Customs Data：

  China Customs Code:

  2934200090

  Overview:

  2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%